Cas no 1955507-15-9 (5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one)
5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrido[3,4-d]pyrimidin-9(1H)-one, 2-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-6-(2-methylpropyl)-
- 5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one
-
- MDL: MFCD29047430
- Inchi: 1S/C17H26N4O/c1-11(2)9-20-7-6-12-13(10-20)18-15-8-14(17(3,4)5)19-21(15)16(12)22/h8,11,19H,6-7,9-10H2,1-5H3
- InChI Key: KFZVLCHLCOZGCB-UHFFFAOYSA-N
- SMILES: C12C=C(C(C)(C)C)NN1C(=O)C1CCN(CC(C)C)CC=1N=2
5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01030433-1g |
5-tert-Butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo[7.4.0.0,3,7]trideca-1(9),2,4-trien-8-one |
1955507-15-9 | 95% | 1g |
¥4060.0 | 2023-03-12 | |
| Enamine | EN300-248532-0.05g |
5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo[7.4.0.0,3,7]trideca-1(9),2,4-trien-8-one |
1955507-15-9 | 95% | 0.05g |
$227.0 | 2024-06-19 | |
| Enamine | EN300-248532-0.1g |
5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo[7.4.0.0,3,7]trideca-1(9),2,4-trien-8-one |
1955507-15-9 | 95% | 0.1g |
$273.0 | 2024-06-19 | |
| 1PlusChem | 1P01C28Q-50mg |
5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo[7.4.0.0,3,7]trideca-1(9),2,4-trien-8-one |
1955507-15-9 | 95% | 50mg |
$333.00 | 2024-06-17 |
5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one
Introduction to 5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one (CAS No. 1955507-15-9)
The compound 5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one, identified by its CAS number 1955507-15-9, represents a fascinating molecule in the realm of synthetic chemistry and pharmaceutical research. This tricyclic heterocyclic structure combines multiple functional groups and ring systems, making it a subject of interest for various applications in medicinal chemistry and drug discovery.
At the core of this compound's structure lies a complex tricyclic framework, which includes a tetraaza bridge and a trienone moiety. The presence of bulky substituents such as 5-tert-butyl and 12-(2-methylpropyl) introduces steric hindrance that can influence both the reactivity and the biological activity of the molecule. Such structural features are often engineered to modulate pharmacokinetic properties, enhancing solubility or reducing metabolic clearance.
In recent years, there has been growing interest in tricyclic compounds due to their unique electronic and steric properties. These structures often exhibit high binding affinity to biological targets, making them promising candidates for drug development. The tetraazatricyclo system in particular has been explored for its potential in creating molecules with enhanced stability and reduced toxicity compared to linear or simpler cyclic analogs.
One of the key areas where this compound has shown promise is in the development of neurological agents. The combination of a trienone group and multiple nitrogen atoms suggests potential interactions with neurotransmitter receptors or enzymes involved in central nervous system function. Preliminary studies have indicated that derivatives of this class of compounds may exhibit properties relevant to treating conditions such as neurodegeneration or cognitive disorders.
The 5-tert-butyl and 2-methylpropyl substituents play a crucial role in defining the compound's overall physicochemical profile. These bulky groups not only influence solubility but also contribute to selective binding interactions by creating steric pockets that can accommodate specific biological targets. This level of structural control is essential in modern drug design, where precise molecular recognition is critical for therapeutic efficacy.
From a synthetic chemistry perspective, the synthesis of 5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one presents significant challenges due to its complex tricyclic architecture. However, advances in catalytic methods and computational chemistry have made it increasingly feasible to construct such intricate molecules with high yields and purity. These synthetic breakthroughs are enabling researchers to explore new chemical space more efficiently than ever before.
Recent research has also highlighted the importance of conformational flexibility in drug-like molecules. The rigid tricyclic framework of this compound provides a stable scaffold while allowing for some degree of rotation around certain bonds. This balance between rigidity and flexibility can be exploited to optimize binding affinity and reduce off-target effects—a critical consideration in drug development.
The trienone moiety within the molecule is particularly noteworthy for its potential bioactivity. Trienones have been studied for their ability to interact with various biological systems, including enzymes and DNA intercalators. In particular, derivatives of trienones have shown promise in anticancer research due to their ability to disrupt DNA replication or induce apoptosis in tumor cells. The presence of multiple nitrogen atoms further enhances the compound's potential as a bioactive scaffold.
In conclusion,5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one (CAS No. 1955507-15-9) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and substituents makes it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological disorders or other diseases where precise molecular recognition is essential.
1955507-15-9 (5-tert-butyl-12-(2-methylpropyl)-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)